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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core surfactant properties of dicetyl
phosphate (DCP), a widely utilized anionic surfactant in pharmaceutical and cosmetic
formulations. This document delves into its chemical characteristics, self-assembly behavior,
and its role in the formation and stabilization of vesicular systems like liposomes.

Core Surfactant Properties

Dicetyl phosphate, also known as dihexadecyl phosphate, is a synthetic phospholipid that
plays a crucial role as an emulsifier and surfactant.[1][2] Its amphiphilic nature, arising from a
polar phosphate head group and two long hydrophobic cetyl (C16) tails, drives its self-
assembly in aqueous solutions and its ability to stabilize oil-in-water emulsions.[1][3]

Chemical Structure and Physicochemical Properties

Dicetyl phosphate is the di-ester of cetyl alcohol and phosphoric acid.[4] It is typically a white,
waxy solid.[3]

Table 1: Physicochemical Properties of Dicetyl Phosphate
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Property Value References
Chemical Formula C32He6704P [4]
Molecular Weight 546.85 g/mol [4115][6]
Appearance White solid/flakes [31[7]

Slightly soluble in water;

Solubility soluble in ethanol and [71[81I9]
chloroform.
Melting Point 74-75 °C [6]

Self-Assembly and Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is a fundamental parameter for any surfactant,
representing the concentration at which surfactant monomers in a solution begin to aggregate
and form micelles.[10][11] This process is driven by the hydrophobic effect, where the nonpolar
tails of the surfactant molecules minimize their contact with water by forming a core, while the
hydrophilic head groups remain exposed to the aqueous phase.

While specific experimental data for the CMC of pure dicetyl phosphate is not readily available
in the reviewed literature, a study on a mixture of mono- and di-hexadecyl phosphate esters
provides valuable insight. For a mixture with a low mono- to di-ester ratio, the CMC and the
surface tension at the CMC (yCMC) were found to be influenced by the alkyl chain length.[4]

Table 2: Surface Activity of a Hexadecyl Phosphate Ester Mixture (Low Mono/Di Ratio)

Parameter Observation Reference

- ) ) Decreased initially and then
Critical Micelle Concentration

increased with increasing alkyl [4]
(CMC)

chain length.

. . Decreased initially and then
Critical Surface Tension

increased with increasing alkyl [4]
(yCMC)

chain length.
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This behavior suggests a synergistic effect between the mono- and di-phosphate esters in the
mixture on the molecular arrangement at the air-water interface.[4]

Surface Tension Reduction

A key characteristic of surfactants is their ability to reduce the surface tension of a liquid,
typically water. This occurs as the surfactant molecules adsorb at the air-water interface,
disrupting the cohesive energy between water molecules.[10] The surface tension decreases
with increasing surfactant concentration until the CMC is reached, after which it remains
relatively constant.[11]

A detailed surface tension isotherm for dicetyl phosphate is not available in the public domain.
However, the general principle of surface tension reduction by surfactants is well-established.

Krafft Point

The Krafft point is the temperature at which the solubility of an ionic surfactant becomes equal
to its critical micelle concentration.[12] Below the Krafft point, the surfactant exists in a
crystalline or hydrated solid form and does not form micelles.[12] For dicetyl phosphate, with its
long dialkyl chains, the Krafft point is expected to be above room temperature, contributing to
its low solubility in water at lower temperatures. Specific experimental values for the Krafft point
of dicetyl phosphate were not found in the surveyed literature.

Role in Vesicular Drug Delivery Systems

Dicetyl phosphate is a widely used component in the formulation of vesicular drug delivery
systems, such as liposomes and niosomes, primarily to impart a negative surface charge.[8]
This negative charge enhances the stability of the vesicles by preventing their aggregation
through electrostatic repulsion.[13][14]

Liposome Formulation and Properties

Dicetyl phosphate is incorporated into the lipid bilayer of liposomes, which are microscopic
vesicles composed of one or more lipid bilayers. A study focused on optimizing liposomal
formulations using dicetyl phosphate as a charge-imparting agent provides specific quantitative
data.

Table 3: Properties of Optimized Dicetyl Phosphate-Containing Liposomes
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Parameter Value Reference

Phosphatidylcholine:Cholester

ol:DCP Molar Ratio 8:5:4.5:6.5 3]
Vesicle Size (Diameter) 88 £ 14 nm [13][14]
Polydispersity Index (PDI) 0.21 £0.02 [13][14]
Zeta Potential -36.7 £ 3.3 mV [13][14]

A zeta potential of approximately £30 mV is generally considered sufficient for ensuring the
stability of a colloidal dispersion.[13][14] The significant negative zeta potential conferred by
dicetyl phosphate contributes to the formulation of stable liposomal systems.[13][14]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)

The CMC of a surfactant can be determined by measuring a physical property of the surfactant
solution as a function of its concentration. A sharp change in the slope of the plot of this
property against concentration indicates the CMC.[11]

Methodology: Surface Tensiometry

o Preparation of Surfactant Solutions: Prepare a series of aqueous solutions of dicetyl
phosphate with varying concentrations. Due to its low water solubility, it may be necessary to
use a co-solvent like ethanol initially and then dilute with water, or to conduct the
measurements at a temperature above the Krafft point.

» Surface Tension Measurement: Measure the surface tension of each solution using a
tensiometer (e.g., using the Du Nody ring or Wilhelmy plate method).

o Data Analysis: Plot the surface tension as a function of the logarithm of the dicetyl phosphate
concentration. The point at which the slope of the line changes abruptly is the CMC.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.researchgate.net/publication/303559338_Synthesis_and_Surface_Activity_of_Mono_and_Di-Phosphate_Esters_Mixture_with_Different_Alkyl_Chain_Length
https://www.face-kyowa.co.jp/dcms_media/other/AN-005.pdf
https://www.tegewa.de/wp-content/uploads/2023/11/Determination-of-Surface-Tension-of-Surfactant-Solutions-from-a-Regulatory-Perspective.pdf
https://www.semanticscholar.org/paper/Surface-Properties-of-Novel-Surfactant%2C-Dihexadecyl-Kobayashi-Amano/211197dea07eda6bf5cd1b699c9a42a6b83136c0
https://www.semanticscholar.org/paper/Surface-Properties-of-Novel-Surfactant%2C-Dihexadecyl-Kobayashi-Amano/211197dea07eda6bf5cd1b699c9a42a6b83136c0
https://www.agilent.com/cs/library/applications/critical-micelle-concentration-CMC-determination-5994-3345EN-agilent.pdf
https://www.face-kyowa.co.jp/english/literature_knowledge/AN-005.html
https://www.face-kyowa.co.jp/english/literature_knowledge/AN-005.html
https://www.kruss-scientific.com/en/know-how/glossary/critical-micelle-concentration-cmc-and-surfactant-concentration
https://www.kruss-scientific.com/en/know-how/glossary/critical-micelle-concentration-cmc-and-surfactant-concentration
https://pubmed.ncbi.nlm.nih.gov/15491050/
https://pubmed.ncbi.nlm.nih.gov/15491050/
https://pubmed.ncbi.nlm.nih.gov/15491050/
https://www.stevenabbott.co.uk/practical-surfactants/cloud-krafft.php
https://www.stevenabbott.co.uk/practical-surfactants/cloud-krafft.php
https://www.researchgate.net/publication/281746880_The_use_of_dihexadecylphosphate_in_sensing_and_biosensing
https://www.scirp.org/reference/referencespapers?referenceid=2145872
https://www.scirp.org/reference/referencespapers?referenceid=2145872
https://www.scirp.org/reference/referencespapers?referenceid=2145872
https://www.benchchem.com/product/b14063980#understanding-the-surfactant-properties-of-dicetyl-phosphate
https://www.benchchem.com/product/b14063980#understanding-the-surfactant-properties-of-dicetyl-phosphate
https://www.benchchem.com/product/b14063980#understanding-the-surfactant-properties-of-dicetyl-phosphate
https://www.benchchem.com/product/b14063980#understanding-the-surfactant-properties-of-dicetyl-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14063980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b14063980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14063980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

